Cas no 1956323-13-9 (3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)-)
3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)-
-
- MDL: MFCD30183550
- Inchi: 1S/C6HBrF3NS/c7-4-1-3(2-11)5(12-4)6(8,9)10/h1H
- InChI Key: PVYCTFJCBGDWST-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)SC(Br)=CC=1C#N
3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D542502-5g |
5-bromo-2-(trifluoromethyl)thiophene-3-carbonitrile |
1956323-13-9 | 95% | 5g |
$2800 | 2024-08-03 | |
| eNovation Chemicals LLC | D542502-5g |
5-bromo-2-(trifluoromethyl)thiophene-3-carbonitrile |
1956323-13-9 | 95% | 5g |
$2800 | 2025-02-28 | |
| eNovation Chemicals LLC | D542502-5g |
5-bromo-2-(trifluoromethyl)thiophene-3-carbonitrile |
1956323-13-9 | 95% | 5g |
$2800 | 2025-02-27 |
3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)-
Recent Advances in the Study of 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- and Its Applications in Chemical Biology and Medicine
The compound 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- (CAS: 1956323-13-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.
Recent studies have highlighted the role of 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- as a versatile building block in the synthesis of novel heterocyclic compounds. Its trifluoromethyl and bromo substituents make it particularly valuable for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent inhibitors targeting specific cancer-related kinases.
In addition to its synthetic utility, 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- has shown promising biological activity in preclinical models. Research conducted at leading pharmaceutical institutions has revealed its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways. These findings suggest that further exploration of this compound could lead to the development of new therapeutic agents for inflammatory diseases.
The compound's unique electronic properties, attributed to the presence of the trifluoromethyl group, have also been investigated in the context of drug design. Computational studies have demonstrated that the electron-withdrawing nature of the trifluoromethyl group enhances the binding affinity of derived molecules to target proteins, thereby improving their pharmacological profiles. This has opened new avenues for the rational design of drugs with improved efficacy and reduced side effects.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- derivatives. Recent efforts have focused on developing more efficient synthetic routes and exploring its compatibility with various coupling reactions. Advances in catalysis and green chemistry are expected to play a crucial role in overcoming these challenges and facilitating the compound's broader application in medicinal chemistry.
In conclusion, 3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)- (CAS: 1956323-13-9) represents a valuable scaffold in chemical biology and drug discovery. Its multifaceted applications, ranging from kinase inhibition to anti-inflammatory activity, underscore its potential as a key player in the development of next-generation therapeutics. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential.
1956323-13-9 (3-Thiophenecarbonitrile, 5-bromo-2-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)